Cas no 107274-42-0 (2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester)
107274-42-0 structure
Product Name:2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester
CAS No:107274-42-0
MF:C13H16O3
MW:220.264344215393
CID:2137848
Update Time:2023-11-19
2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- (E)-ethyl 3-(2-methoxy-5-methylphenyl)acrylate
- HPUXUPRHTNBDSE-SOFGYWHQSA-N
- ethyl (2E)-3-(2-methoxy-5-methyl-phenyl)prop-2-enoate
- CID 121004079
- 2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester
- Ethyl 3-(2-methoxy-5-methylphenyl)-2-propenoate
-
- Inchi: 1S/C13H16O3/c1-4-16-13(14)8-6-11-9-10(2)5-7-12(11)15-3/h5-9H,4H2,1-3H3/b8-6+
- InChI Key: HPUXUPRHTNBDSE-SOFGYWHQSA-N
- SMILES: O(C)C1C=CC(C)=CC=1/C=C/C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 248
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.063±0.06 g/cm3(Predicted)
- Boiling Point: 148-150 °C(Press: 0.5 Torr)
2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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